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Compound of Interest

2-Amino-3-(2-
Compound Name:

nitrophenyl)propanoic acid

Cat. No.: B556754

Essential Safety and Handling Guide for 2-Amino-3-
(2-nitrophenyl)propanoic acid

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Amino-3-(2-
nitrophenyl)propanoic acid. Adherence to these procedures is vital for ensuring a safe
laboratory environment.

Personal Protective Equipment (PPE)

When handling 2-Amino-3-(2-nitrophenyl)propanoic acid, a comprehensive approach to
personal protective equipment is mandatory to minimize exposure and ensure personal safety.
The following table summarizes the required PPE based on potential hazards which may
include skin and eye irritation, and potential toxicity upon ingestion or inhalation.[1][2][3]
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PPE Category Item Specifications
Chemical splash goggles are
Eye and Face Protection Safety Goggles required to be worn at all

times.[1][4][5]

Face Shield

A face shield should be worn
over safety goggles when

there is a risk of splashing.[1]

[5][6]

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended.[1] Always
inspect gloves for integrity

before use.[1]

Body Protection

Laboratory Coat

A flame-resistant lab coat
should be worn and kept fully
buttoned.[1][7]

Respiratory Protection

Respirator

Use a respirator with an
appropriate filter if engineering
controls like a fume hood are
not available or are insufficient
to control exposure to dust or
aerosols.[1][3][4]

Foot Protection

Closed-Toe Shoes

Sturdy, closed-toe shoes must
be worn at all times in the

laboratory.[1]

Operational and Disposal Plans

Proper handling and disposal of 2-Amino-3-(2-nitrophenyl)propanoic acid are critical to

prevent contamination and ensure the safety of all laboratory personnel.

Handling Procedure

o Preparation: Before handling, ensure that all necessary PPE is worn correctly.[1] Prepare

your workspace in a well-ventilated area, preferably within a chemical fume hood.[1]
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Dispensing: Avoid the formation of dust and aerosols during handling.[2] Use appropriate
tools for transferring the chemical.

During Use: Keep containers of 2-Amino-3-(2-nitrophenyl)propanoic acid tightly closed
when not in use.[8] Avoid all personal contact, including inhalation of any dust or vapors.[1]

After Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling.[9] Decontaminate all surfaces and equipment used.

Disposal Plan

Waste Collection: All waste materials contaminated with 2-Amino-3-(2-
nitrophenyl)propanoic acid, including empty containers, used gloves, and disposable
labware, must be collected in a designated and clearly labeled hazardous waste container.

Waste Segregation: Do not mix this waste with other waste streams unless specifically
instructed to do so by your institution's environmental health and safety (EHS) office.

Disposal: Dispose of the hazardous waste through a licensed waste disposal company,
following all local, state, and federal regulations.

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling of 2-Amino-3-(2-

nitrophenyl)propanoic acid, from initial preparation to final disposal.
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Safe handling workflow for 2-Amino-3-(2-nitrophenyl)propanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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